Cas no 105015-44-9 ((2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine)

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Properties

Names and Identifiers

• 2,5-Pyrrolidinedimethanol,3,4-dihydroxy-, (2S,3R,4R,5S)-
• (2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
• 1-B-D-GALACTOSYLSPHINOGOSINE
• 2,5-dideoxy-2,5-imino-L-iditol
• D-GALACTOSYL-B1-1' SPHINGOSN
• Galactosylsphingosine
• LYSO-CERAMIDEGALACTOSIDE
• LYSO-CEREBROSIDE
• O-Galactosylsphingosine
• PSYCHOSIN
• 105015-44-9
• J-001332
• (2S,3R,4R,5S)-2,5-Bis(hydroxymethyl)pyrrolidine-3,4-diol
• SCHEMBL19745374
• AKOS027384409
• Z1255487781
• (2S,5S)-BISHYDROXYMETHYL-(3R,4R)-BISHYDROXYPYRROLIDINE
• +Expand

• InChIKey： PFYHYHZGDNWFIF-UNTFVMJOSA-N
• Inchi： 1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2/t3-,4-,5+,6+/m0/s1
• SMILES： O[C@H]1[C@@H]([C@H](CO)N[C@H]1CO)O

Computed Properties

• Exact Mass: 163.08400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.08445790g/mol
• Heavy Atom Count: 11
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 93Ų

Experimental Properties

• LogP: -2.63800
• PSA: 92.95000
• Melting Point: 161-162°C
• Stability/Shelf Life: Store at -20°C

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Security Information

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%